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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B10800731 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a comprehensive,

step-by-step guide for the proper disposal of (+)-SHIN1, a potent serine

hydroxymethyltransferase (SHMT) inhibitor. Adherence to these procedures is critical for

laboratory safety and environmental protection.

Handling and Storage of (+)-SHIN1
Proper handling and storage are the first steps in a safe disposal plan. Below is a summary of

key quantitative data and storage conditions for (+)-SHIN1.

Property Data Citations

Molecular Formula C₂₄H₂₄N₄O₂ [1]

Molecular Weight 400.48 g/mol [1]

Appearance Solid [2]

Storage (Powder) Store at -20°C. [1]

Storage (in Solvent) Store at -80°C.

Stability ≥ 4 years at -20°C.
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According to the Safety Data Sheet (SDS), SHIN1 presents the following hazards:

Harmful if swallowed (H302).

Very toxic to aquatic life with long-lasting effects (H410).

To mitigate these risks, the following personal protective equipment (PPE) and handling

precautions are advised:

Avoid inhalation, and contact with eyes and skin.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

Step-by-Step Disposal Protocol for (+)-SHIN1
The primary directive for the disposal of (+)-SHIN1 is to dispose of contents and container to an

approved waste disposal plant. Do not dispose of this material down the drain or in regular

trash. The following protocol outlines the necessary steps to ensure compliance and safety.

Step 1: Waste Identification and Segregation
Properly segregate all materials that have come into contact with (+)-SHIN1. This includes:

Solid Waste:

Unused or expired (+)-SHIN1 powder.

Contaminated lab materials such as pipette tips, gloves, weighing paper, and empty vials.

Liquid Waste:

Solutions containing (+)-SHIN1 (e.g., dissolved in DMSO).

Contaminated solvents used for cleaning and decontamination.
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Step 2: Waste Collection and Containment
Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

Empty chemical containers may be reused if the waste is compatible, the original label is

defaced, and the new label is clear.

Labeling: The waste container label must clearly state "Hazardous Waste" and list all

chemical contents, including "(+)-SHIN1" and any solvents.

Storage: Store sealed waste containers in a designated, well-ventilated secondary

containment area, away from incompatible materials, until collection.

Step 3: Decontamination of Work Areas
Decontaminate all work surfaces and equipment that have been in contact with (+)-SHIN1.

Use an appropriate solvent (e.g., 70% ethanol) followed by a standard laboratory cleaning

agent.

Collect all cleaning materials (e.g., wipes, paper towels) and dispose of them as solid

chemical waste.

Step 4: Spill Management
In the event of a spill, the primary instruction is to collect the spillage.

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep or scoop the material into a hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Decontaminate the spill area as described in Step 3.

Step 5: Final Disposal
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Ensure all paperwork and labeling are complete according to institutional and local

regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of (+)-SHIN1 waste.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (+)-SHIN1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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